5-Hydroxy-2-(2-trifluoromethylphenyl)pyridine, 95%

• IUPAC Name: 6-[2-(trifluoromethyl)phenyl]pyridin-3-ol
• InChI: InChI=1S/C12H8F3NO/c13-12(14,15)10-4-2-1-3-9(10)11-6-5-8(17)7-16-11/h1-7,17H
• InChI Key: JFEMWPAQWIFJPS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NC=C(C=C2)O)C(F)(F)F
• Molecular Formula: C12H8F3NO
• DSSTOX Substance ID: DTXSID90692675
• Molecular Weight: 239.19 g/mol
• CAS RN: 1261442-72-1

Description

5-Hydroxy-2-(2-trifluoromethylphenyl)pyridine, 95% (5-H-2-TFMPP), is a synthetic organic compound that is commonly used in laboratory experiments due to its unique properties. It is a colorless, crystalline solid with a molecular formula of C11H9F3NO. This compound has a wide range of applications in scientific research, including its use as a reagent in organic synthesis, a reactant in pharmaceutical synthesis, and a ligand in coordination chemistry. 5-H-2-TFMPP has a variety of biochemical and physiological effects, which make it a useful tool for laboratory experiments and scientific research.

Mechanism of Action

The biochemical and physiological effects of 5-Hydroxy-2-(2-trifluoromethylphenyl)pyridine, 95% are due to its ability to interact with biological molecules. This compound is known to interact with proteins, nucleic acids, and other biomolecules. It has been shown to bind to the active sites of enzymes and to interact with DNA and RNA. 5-Hydroxy-2-(2-trifluoromethylphenyl)pyridine, 95% also has the ability to interact with metal ions, which can affect the activity of enzymes.
Biochemical and Physiological Effects
5-Hydroxy-2-(2-trifluoromethylphenyl)pyridine, 95% has a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes, such as cytochrome P450, and to modulate the activity of transcription factors. It has also been shown to inhibit the growth of cancer cells and to act as an anti-inflammatory agent. In addition, 5-Hydroxy-2-(2-trifluoromethylphenyl)pyridine, 95% has been shown to modulate the activity of ion channels and to have an effect on the metabolism of lipids.

Advantages and Limitations for Lab Experiments

5-Hydroxy-2-(2-trifluoromethylphenyl)pyridine, 95% is a useful tool for laboratory experiments due to its wide range of applications. It is a relatively inexpensive compound and is easy to obtain. In addition, it is a versatile compound that can be used in a variety of laboratory experiments. However, there are some limitations to using 5-Hydroxy-2-(2-trifluoromethylphenyl)pyridine, 95% in laboratory experiments. It is a potent compound and should be handled with care. In addition, it is a relatively unstable compound and should be stored in a cool, dry place.

Future Directions

The future of 5-Hydroxy-2-(2-trifluoromethylphenyl)pyridine, 95% is promising due to its wide range of applications. It has potential to be used in the development of new drugs and therapeutic agents, as well as in the development of new materials. In addition, it could be used to study the effects of metal ions on biological systems, as well as the effects of environmental pollutants. Finally, 5-Hydroxy-2-(2-trifluoromethylphenyl)pyridine, 95% could be used in the development of new fluorescent probes and dyes for imaging and detection.

Synthesis Methods

5-Hydroxy-2-(2-trifluoromethylphenyl)pyridine, 95% is synthesized from 2-trifluoromethylphenylboronic acid and 5-hydroxy-pyridine. The reaction is carried out in an aqueous medium at a temperature of 80°C. The reaction is catalyzed by a palladium-based catalyst, such as palladium acetate, and an aqueous solution of sodium carbonate is added to the reaction mixture to adjust the pH. The product is then isolated and purified by recrystallization.

Scientific Research Applications

5-Hydroxy-2-(2-trifluoromethylphenyl)pyridine, 95% is a versatile compound that has a wide range of applications in scientific research. It can be used as a reagent in organic synthesis, a reactant in pharmaceutical synthesis, and a ligand in coordination chemistry. It is also used as a starting material for the synthesis of other compounds, such as 5-hydroxy-2-(2-trifluoromethylphenyl)pyridinium chloride and 5-hydroxy-2-(2-trifluoromethylphenyl)pyridine-3-sulfonic acid. In addition, 5-Hydroxy-2-(2-trifluoromethylphenyl)pyridine, 95% can be used as a fluorescent probe for the detection of metal ions and as a fluorescent dye for the imaging of proteins.